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Compound of Interest

Compound Name: UBP512
CAS No.: 1333112-78-9

Cat. No.: B611533

Get Quote

Executive Summary & Compound Identification[1

Crucial Identification Note: UBP512 is a phenanthrene derivative acting as a selective NMDA
receptor modulator (GIUN2A potentiator / GIUN2C/D inhibitor).[1] Note: Do not confuse this with
"Ubiquitin Specific Proteases" (USPs) despite the "UBP" prefix. UBP512 is a potent
neuroactive pharmacological agent.

As a potent modulator of the central nervous system's primary excitatory receptor, UBP512
must be handled as a High-Potency Bioactive Compound. Standard "general chemical" PPE is
insufficient due to the risk of systemic neuroactive effects upon accidental exposure.
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Property Detail

Chemical Name 3-Carboxy-9-iodophenanthrene
CAS Number 1333112-78-9

Molecular Weight 348.14 g/mol

] Target Organ Toxicity (CNS); Skin/Eye Irritant;
Primary Hazard . o
Potent Bioactivity.

Solubility Soluble in DMSO (>10 mM); Hydrophobic.

) WARNING (Treat as Category 2/3 Acute Toxin
Signal Word
due to potency)

Risk Assessment & PPE Matrix

The primary risk with UBP512 is not just local irritation, but pharmacological uptake. Because it
is frequently dissolved in Dimethyl Sulfoxide (DMSO)—a solvent known to penetrate skin and
carry solutes into the bloodstream—dermal protection is critical.

PPE Selection Logic (Graphviz)

Start: Handling UBP512

Physical State?

Solid / Powder Solution (DMSO/Ethanol)

ritical Decision Point

A4
Respiratory: Chemical Fume Hood Skin: Double Nitrile Gloves Respiratory: Fume Hood Skin: Laminate/Silver Shield Gloves
(Do NOT rely on N95) + Lab Coat (Aerosol Protection) (DMSO Permeates Nitrile!)
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Figure 1: PPE Decision Tree. Note the escalation to Laminate gloves when DMSO is the carrier

solvent.
Detailed Equipment Specifications
. Solid Handling Solution Handling o .
Protection Zone o . Scientific Rationale
(Weighing) (DMSOI/Media)
UBP512 powder is
electrostatic.
Chemical Fume Hood Inhalation allows
Respiratory (Class Il Type A2 or Chemical Fume Hood  direct access to the
B2) bloodstream/CNS,
bypassing first-pass
metabolism.
CRITICAL: DMSO
permeates standard
Double Nitrile (min 5 Silve-r Shield / ni'FriIe gloves ir-1 <5
Dermal (Hands) o Laminate (under minutes, carrying
mil thickness) o T
nitrile) UBP512 with it.
Laminate liners
prevent this.
Safety glasses are
Chemical Splash Chemical Splash insufficient against
Ocular Goggles Goggles splashes that can run
down the cheek.
Prevents
contamination of
Body Lab Coat (Buttoned, Lab Coat + Apron (if street clothes and
elastic cuffs) >100mL) subsequent

secondary exposure

outside the lab.

Operational Protocols
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A. Weighing & Solubilization (The "Red Zone")

Most accidents occur here due to static charge on the powder or spills during transfer.

» Static Control: Use an ionizing fan or anti-static gun inside the weigh station. Phenanthrene
derivatives are hydrophobic and prone to static "jumping.”

o Containment: Place the analytical balance inside the fume hood or a vented balance
enclosure.

e The "Sandwich" Technique:
o Tare a weigh boat.
o Add UBP512.[1][2][3][4][5]

o Gently cover with a second weigh boat or foil before moving it from the balance to the
dissolution vessel to prevent air draft dispersal.

e Solvent Addition: Add DMSO slowly down the side of the vial.

o Warning: The dissolution is often endothermic; ensure complete dissolution by vortexing
(cap tightly?!).

B. Experimental Application (In Vitro)

When treating cell cultures (e.g., HEK293, Neuronal cultures):

e Dilution: Prepare a 1000x stock in DMSO. Dilute into aqueous media immediately before use
to minimize DMSO concentration (<0.1%) and reduce permeation risk.

e Aspiration: Do not use mouth pipetting. Use vacuum aspiration with a HEPA filter trap
between the collection flask and the vacuum line to prevent aerosolizing the compound into
the building vacuum system.

Handling Workflow Diagram
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Dispos:
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Figure 2: Operational workflow ensuring compound stability and operator safety.
Emergency Response & Disposal

Exposure Response

 Inhalation: Remove to fresh air immediately. If breathing is difficult, give oxygen. Alert
medical personnel that the patient was exposed to an NMDA receptor modulator.

o Skin Contact (DMSO solution): Wash with soap and water for 15 minutes. Do not use
ethanol or other solvents, as this may further increase skin permeability.

o Eye Contact: Flush with water for 15 minutes, lifting eyelids.[2][6][7]

Waste Disposal

UBP512 is a halogenated organic compound (contains lodine).
e Solid Waste: Collect in "Hazardous Solid - Toxic" containers.
e Liquid Waste: Collect in "Halogenated Organic Solvent" waste streams.

o Destruction: High-temperature incineration is required. Do not flush down drains.[2]
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Hazards.

¢ DMSO Permeation Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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